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Compound of Interest

Compound Name: Phenoxybenzamine-d5

Cat. No.: B3089003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and manufacturing of

Phenoxybenzamine-d5, a deuterated analog of Phenoxybenzamine. This document details

the chemical properties, synthetic routes, experimental protocols, and the mechanism of action

of this compound, which is primarily utilized as an internal standard for the quantification of

Phenoxybenzamine in various analytical methods.[1][2]

Chemical and Physical Properties
Phenoxybenzamine-d5 is a stable, isotopically labeled form of Phenoxybenzamine. The

deuterium labeling is typically on the phenyl ring of the phenoxy group or the benzyl group.[3]

The physical and chemical properties of a common variant, Phenoxybenzamine-d5
(hydrochloride) with deuteration on the phenoxy ring, are summarized in the table below.
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Property Value Reference

Molecular Formula C18H18D5Cl2NO [4]

Molecular Weight 345.318 g/mol [4]

Exact Mass 344.147064 Da [4]

CAS Number 1329838-45-0 [1][4]

Purity
≥98% deuterated forms (d1-

d5)
[1]

Appearance White solid [5]

Solubility
DMF: 30 mg/ml, DMSO: 25

mg/ml, Ethanol: 25 mg/ml
[1]

Synthesis and Manufacturing
The synthesis of Phenoxybenzamine-d5 follows a multi-step process that is analogous to the

synthesis of unlabeled Phenoxybenzamine, with the key difference being the introduction of a

deuterated starting material. The general synthetic scheme involves the preparation of a key

intermediate, N-(phenoxyisopropyl)-N-benzyl ethanolamine, followed by chlorination to yield the

final product.

A representative synthetic pathway is outlined below:
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Step 1: Formation of N-(phenoxyisopropyl) ethanolamine

Step 2: Benzylation

Step 3: Chlorination and Salt Formation

1-Phenoxy-2-propanol or equivalent

N-(phenoxyisopropyl) ethanolamine

Reaction

Monoethanolamine

N-(phenoxyisopropyl) ethanolamine

N-(phenoxyisopropyl)-N-(benzyl-d5)ethanolamine

Reaction in Ethanol with Sodium Bicarbonate

Benzyl chloride-d5

N-(phenoxyisopropyl)-N-(benzyl-d5)ethanolamine

Phenoxybenzamine-d5 Hydrochloride

Reaction in Dichloromethane

Thionyl chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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